2-({4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methyl)-1-methyl-1H-1,3-benzodiazole

• CAS RN: 1207197-68-9
• Molecular Formula: C19H19ClF3N5
• Molecular Weight: 409.84
• IUPAC Name: 2-({4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methyl)-1-methyl-1H-1,3-benzodiazole
• InChI: InChI=1S/C19H19ClF3N5/c1-26-16-5-3-2-4-15(16)25-17(26)12-27-6-8-28(9-7-27)18-14(20)10-13(11-24-18)19(21,22)23/h2-5,10-11H,6-9,12H2,1H3
• InChI Key: BQOUGDGGUWVLTD-UHFFFAOYSA-N
• SMILES: CN1C(CN2CCN(C3=NC=C(C(F)(F)F)C=C3Cl)CC2)=NC4=CC=CC=C41
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: GSK1331258; GSK 1331258; GSK-1331258.

Description

GSK1331258 is a novel, selective, orally bioavailable positive modulators of mGluR2.

Scientific Research Applications

Discovery and Optimization of Compounds

• Shibuya et al. (2018) identified a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), which showed significant improvement in oral absorption and aqueous solubility. This discovery is critical in the context of treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Antimicrobial Activity

• A study by Patel et al. (2011) explored the synthesis and antimicrobial activity of new pyridine derivatives, showcasing the variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
• Another study by Patel et al. (2012) investigated the antimicrobial properties of thiazolidinone derivatives, revealing their effectiveness against various bacterial strains (Patel, Patel, Kumari, & Patel, 2012).

Antitumor Evaluation

• Li et al. (2020) conducted a synthesis and antitumor evaluation of pyrimidine derivatives containing benzothiazole moiety. Some compounds showed moderate to strong antitumor activities against human cancer cells (Li et al., 2020).

Pharmacological Screening

• Ghule et al. (2013) synthesized and evaluated the anticancer and anti-inflammatory activity of tetrahydropyrimidine-5-carbonitrile derivatives, revealing significant in-vitro anti-inflammatory activity and inhibitory effects against cancer (Ghule, Deshmukh, & Chaudhari, 2013).

Molecular Interaction Studies

• Shim et al. (2002) analyzed the molecular interaction of a specific antagonist with the CB1 cannabinoid receptor, providing insights into the binding interactions and potential therapeutic applications (Shim et al., 2002).

Capillary Electrophoresis

• Ye et al. (2012) developed a nonaqueous capillary electrophoretic separation of imatinib mesylate and related substances, an important method for quality control in pharmaceutical development (Ye, Huang, Li, Xiang, & Xu, 2012).